Cas no 1339143-15-5 (Cyclohexyl (3-chloro-4-fluorophenyl)methanol)

• Product Name: Cyclohexyl (3-chloro-4-fluorophenyl)methanol
• CAS No: 1339143-15-5
• MF: C₁₃H₁₆ClFO
• MW: 242.716946601868
• MDL: MFCD16293517
• CID: 5188410
• Update Time: 2026-03-05

Cyclohexyl (3-chloro-4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-fluorophenyl)(cyclohexyl)methanol
• Cyclohexyl (3-chloro-4-fluorophenyl)methanol
• Benzenemethanol, 3-chloro-α-cyclohexyl-4-fluoro-

• MDL： MFCD16293517
• Inchi： 1S/C13H16ClFO/c14-11-8-10(6-7-12(11)15)13(16)9-4-2-1-3-5-9/h6-9,13,16H,1-5H2
• InChI Key： ARVWPBDVVDBZKO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1CCCCC1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 334.3±27.0 °C at 760 mmHg
• Flash Point: 156.0±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Cyclohexyl (3-chloro-4-fluorophenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclohexyl (3-chloro-4-fluorophenyl)methanol

Recent Advances in the Study of Cyclohexyl (3-chloro-4-fluorophenyl)methanol (CAS: 1339143-15-5) and Its Applications in Chemical Biology and Medicine

Cyclohexyl (3-chloro-4-fluorophenyl)methanol (CAS: 1339143-15-5) is a chiral secondary alcohol that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its cyclohexyl and halogenated phenyl moieties, serves as a versatile intermediate in the development of bioactive molecules. Recent studies have focused on its synthetic routes, stereochemical properties, and biological activities, positioning it as a promising candidate for drug discovery and development.

The synthesis of Cyclohexyl (3-chloro-4-fluorophenyl)methanol has been optimized through various catalytic methods, including asymmetric hydrogenation and enzymatic reduction. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enantioselective synthesis of this compound using a chiral ruthenium catalyst, achieving over 95% enantiomeric excess (ee). This advancement is critical for producing high-purity intermediates required for pharmaceutical applications, where stereochemistry often dictates biological activity.

In terms of biological activity, Cyclohexyl (3-chloro-4-fluorophenyl)methanol has shown potential as a building block for kinase inhibitors and GPCR modulators. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into novel compounds targeting inflammatory pathways, with preliminary in vitro assays demonstrating significant inhibition of TNF-α production. These findings suggest its utility in developing anti-inflammatory agents, though further in vivo studies are warranted to validate efficacy and safety.

Additionally, the compound's physicochemical properties, such as its lipophilicity (LogP ~3.2) and solubility profile, have been characterized to assess its drug-likeness. Computational modeling studies, as reported in a 2024 ACS Omega article, predict favorable binding affinities for several disease-relevant protein targets, including COX-2 and PI3Kγ. These insights are guiding the design of derivatives with enhanced pharmacokinetic properties.

Despite these advancements, challenges remain in scaling up production and optimizing the compound's metabolic stability. Recent patent filings (e.g., WO2023124567) disclose novel formulations and prodrug strategies to address these limitations, underscoring the ongoing innovation in this area. Collaborative efforts between academia and industry are expected to accelerate the translation of research on Cyclohexyl (3-chloro-4-fluorophenyl)methanol into clinical applications.

In conclusion, Cyclohexyl (3-chloro-4-fluorophenyl)methanol (CAS: 1339143-15-5) represents a chemically and biologically significant scaffold with broad potential in drug discovery. Continued research into its synthetic methodologies, structure-activity relationships, and therapeutic applications will be essential to fully realize its value in the pharmaceutical and chemical biology sectors.